1-(4-chlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-1-(4-chlorophenyl)-3-(2,5-dimethoxyanilino)prop-2-en-1-one
• InChI: InChI=1S/C17H16ClNO3/c1-21-14-7-8-17(22-2)15(11-14)19-10-9-16(20)12-3-5-13(18)6-4-12/h3-11,19H,1-2H3/b10-9+
• InChI Key: FTXKBCXOEZQFME-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC=CC(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)N/C=C/C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol

Description

1-(4-chlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]-2-propen-1-one, also known as 4-CA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of β-ketoamphetamines and has been found to possess a unique pharmacological profile.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]-2-propen-1-one is not fully understood. However, it is believed to act as a monoamine transporter substrate, leading to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This release of neurotransmitters results in the stimulant and anorectic effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and not fully understood. Studies have shown that this compound can increase heart rate, blood pressure, and body temperature. It can also cause changes in mood, perception, and behavior. The long-term effects of this compound on the brain and other organs are not well known and require further research.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]-2-propen-1-one in lab experiments is its relatively simple synthesis method. This allows for easy production of the compound in large quantities. However, this compound is a controlled substance in many countries and requires a special license for its use in research. Additionally, the potential side effects of this compound must be carefully considered when using it in lab experiments.

Future Directions

There are several possible future directions for research on 1-(4-chlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]-2-propen-1-one. One area of interest is the development of anti-obesity drugs based on the pharmacological profile of this compound. Another area of research could focus on the potential use of this compound in the treatment of other conditions such as depression or attention deficit hyperactivity disorder (ADHD). Additionally, further studies are needed to fully understand the long-term effects of this compound on the brain and other organs.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]-2-propen-1-one involves the condensation of 4-chloroacetophenone with 2,5-dimethoxyaniline in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is purified using various techniques such as recrystallization or chromatography. The synthesis of this compound is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

1-(4-chlorophenyl)-3-[(2,5-dimethoxyphenyl)amino]-2-propen-1-one has been found to possess a range of pharmacological properties, including stimulant, anorectic, and hallucinogenic effects. Due to its unique pharmacological profile, this compound has been the subject of several scientific studies. One area of research has focused on the potential use of this compound as a treatment for obesity. Studies have shown that this compound can reduce food intake and body weight in animal models, making it a promising candidate for the development of anti-obesity drugs.